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Compound of Interest

Compound Name: (4-Bromothiophen-2-yl)methanol

Cat. No.: B151693 Get Quote

An In-depth Technical Guide to the Physical Properties of (4-Bromothiophen-2-yl)methanol

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of (4-
Bromothiophen-2-yl)methanol (CAS No: 79757-77-0), a heterocyclic compound of interest in

synthetic chemistry and drug discovery. The information is compiled from various sources to

ensure a thorough summary for research and development applications.

Chemical Identity
(4-Bromothiophen-2-yl)methanol is a substituted thiophene derivative. Its structure, featuring

a brominated thiophene ring with a hydroxymethyl group, makes it a valuable building block in

the synthesis of more complex molecules.

IUPAC Name: (4-bromothiophen-2-yl)methanol[1][2]

CAS Number: 79757-77-0[1]

Molecular Formula: C5H5BrOS[1][3][4]

Canonical SMILES: C1=C(SC=C1Br)CO[3]

InChI Key: PXZNJHHUYJRFPZ-UHFFFAOYSA-N[3]
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Quantitative Physical Properties
The following table summarizes the key physical properties of (4-Bromothiophen-2-
yl)methanol. Data has been aggregated from multiple suppliers and databases. It is important

to note that some variation exists in reported values, which can be attributed to differences in

purity and measurement conditions.

Property Value Source(s)

Molecular Weight 193.06 g/mol [1][3]

Melting Point 30 °C to 35 °C [3][5]

Boiling Point 271.5 °C (at 760 mmHg) [4]

Density 1.8 ± 0.1 g/cm³ [4]

Refractive Index (n20/D) 1.631 [4]

Physical Appearance
White to orange/green powder

or lump
[3]

Topological Polar Surface Area 48.5 Å² [4]

XLogP3 1.4 [3][4]

Storage and Handling
Proper storage is crucial to maintain the integrity of the compound.

Storage Conditions: Store in a dark place under an inert atmosphere at room temperature.

Sensitivity: The compound is noted to be air sensitive.[3]

Experimental Protocols
While specific experimental details for the determination of this compound's properties are not

extensively published, the following are standard laboratory protocols for measuring the key

physical properties listed above.
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Melting Point Determination
The melting point is a critical indicator of purity.

Apparatus: A calibrated digital melting point apparatus or a traditional Thiele tube with a

calibrated thermometer.

Sample Preparation: A small amount of the crystalline solid is packed into a capillary tube to

a height of 2-3 mm.

Measurement:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a rapid rate initially, then slowed to 1-2 °C per minute as the

expected melting point is approached.

The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes liquid. For a pure

compound, this range should be narrow.

Boiling Point Determination
The boiling point is determined at a specific atmospheric pressure.

Apparatus: A distillation setup including a boiling flask, condenser, thermometer, and heating

mantle.

Procedure:

A small volume of the liquid compound is placed in the boiling flask with boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the vapor temperature.

The liquid is heated gently until it boils, and the vapor-liquid equilibrium is established.
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The temperature at which the vapor temperature remains constant during distillation is

recorded as the boiling point. The atmospheric pressure is also recorded.

Density Measurement
Apparatus: A pycnometer (specific gravity bottle) of a known volume and an analytical

balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the substance (if liquid) and weighed again.

The volume of the pycnometer is known, allowing the density to be calculated using the

formula: Density = Mass / Volume.

Refractive Index Measurement
Apparatus: A calibrated Abbe refractometer.

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prisms are closed, and the instrument is adjusted until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale. The temperature is controlled and

recorded, as the refractive index is temperature-dependent.

Logical Workflow for Physical Characterization
The following diagram illustrates a standard workflow for the physical and chemical

characterization of a novel synthetic compound like (4-Bromothiophen-2-yl)methanol.
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Workflow for Physical Characterization of a Chemical Compound
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Caption: Logical workflow for the synthesis, purification, and physical characterization of a

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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